Cas no 2228262-03-9 (dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine)

• Product Name: dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine
• CAS No: 2228262-03-9
• MF: C₁₁H₁₉N₃OS
• MW: 241.35306096077
• CID: 6111027
• PubChem ID: 165966184
• Update Time: 2025-08-04

dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine
• dimethyl({[2-(piperidin-3-yloxy)-1,3-thiazol-5-yl]methyl})amine
• 2228262-03-9
• EN300-1726535

• Inchi： 1S/C11H19N3OS/c1-14(2)8-10-7-13-11(16-10)15-9-4-3-5-12-6-9/h7,9,12H,3-6,8H2,1-2H3
• InChI Key： UHFWXQCWCOWMBW-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1OC1CNCCC1)CN(C)C

Computed Properties

• Exact Mass: 241.12488341g/mol
• Monoisotopic Mass: 241.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.6Ų

Additional information on dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine

Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine and Its Significance in Modern Chemical Biology

Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine, a compound with the CAS number 2228262-03-9, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This compound has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates several key structural motifs that are highly relevant to contemporary research in drug discovery and chemical biology.

The central core of the molecule, the 1,3-thiazole ring, is a well-documented pharmacophore that is frequently encountered in bioactive natural products and synthetic drugs. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the 1,3-thiazole ring in Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine suggests that this compound may exhibit similar biological effects, making it a promising candidate for further investigation.

Furthermore, the compound features a piperidine moiety linked to the thiazole ring through an oxygen atom. Piperidine derivatives are another class of compounds that have been extensively studied for their potential therapeutic benefits. They are known to exhibit a wide range of biological activities, including antiviral, antihypertensive, and neuroprotective effects. The integration of the piperidine group into the molecular structure of Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine may enhance its pharmacological properties by contributing to its binding affinity and selectivity towards specific biological targets.

The amine functional group at the end of the molecule further extends its potential applications. Amines are versatile structural elements that can participate in various chemical reactions and interactions with biological molecules. In particular, they can form hydrogen bonds with amino acid residues in proteins, which is crucial for drug-receptor binding. The presence of multiple amine groups in Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine may enhance its ability to interact with biological targets and modulate their activity.

Recent research has highlighted the importance of multitargeted drugs in treating complex diseases. Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine embodies this concept by combining multiple pharmacophoric units into a single molecular entity. This approach has been shown to improve drug efficacy and reduce side effects by simultaneously targeting multiple pathways or receptors involved in disease pathogenesis.

In addition to its potential therapeutic applications, Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine may also serve as a valuable scaffold for designing novel bioactive compounds. Its unique structural features provide a rich platform for chemical modification and derivatization, allowing researchers to explore new chemical space and discover compounds with enhanced biological activities.

The synthesis of Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine presents an interesting challenge due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic strategies often involve multi-step reactions that require careful optimization to achieve high yields and purity.

The development of new synthetic methodologies is crucial for facilitating the discovery and production of novel bioactive compounds like Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine. Recent innovations in catalytic chemistry have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of drug discovery processes.

The pharmacological evaluation of Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine is an ongoing area of research. Preclinical studies are essential for determining its biological activity, selectivity profile, and potential therapeutic benefits. These studies often involve in vitro assays to assess interactions with specific biological targets followed by in vivo experiments to evaluate efficacy and safety.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine. Molecular modeling techniques can predict how a compound will interact with biological targets based on its three-dimensional structure. These predictions can guide experimental efforts by highlighting key structural features that contribute to biological activity.

The future prospects for Dimethyl({2-(piperidin-3-yloxy)-1,3-thiazol-5-ylmethyl})amine are promising as it continues to be explored in both academic and industrial settings. Its unique structural features make it a valuable tool for researchers studying complex diseases and developing novel therapeutics.